Cas no 219834-82-9 (1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl-)

• Product Name: 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl-
• CAS No: 219834-82-9
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 4485362
• PubChem ID: 20730340
• Update Time: 2025-10-30

1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl-
• 7-bromo-1-methyl-1H,2H,3H-pyrrolo[3,2-c]pyridine
• EN300-696353
• 219834-82-9
• SCHEMBL14368089

• Inchi： 1S/C8H9BrN2/c1-11-3-2-6-4-10-5-7(9)8(6)11/h4-5H,2-3H2,1H3
• InChI Key： MJIZGJJFNGFCIF-UHFFFAOYSA-N
• SMILES： C1=NC=C(Br)C2N(C)CCC1=2

Computed Properties

• Exact Mass: 211.99491Da
• Monoisotopic Mass: 211.99491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 16.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl-

Comprehensive Overview of 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- (CAS No. 219834-82-9)

The compound 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- (CAS No. 219834-82-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a pyrrolopyridine core with a bromo substitution at the 7-position and a methyl group at the 1-position, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly exploring its potential in targeting kinase inhibitors, central nervous system (CNS) disorders, and anticancer agents, aligning with current trends in precision medicine and personalized therapies.

One of the key reasons for the growing interest in 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- is its role in the synthesis of small molecule therapeutics. The bromo functional group provides a versatile handle for further chemical modifications, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates. Recent publications highlight its utility in developing compounds with potential applications in neurodegenerative diseases and inflammatory conditions, topics that are highly searched in academic and industrial databases.

From a synthetic chemistry perspective, the pyrrolopyridine scaffold is known for its bioisosteric properties, often serving as a substitute for other aromatic systems to enhance pharmacokinetic profiles. The presence of the methyl group in 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- can influence the molecule's metabolic stability and binding affinity, making it a focal point for medicinal chemistry projects. Computational studies, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, frequently incorporate this compound to predict interactions with biological targets.

In addition to its pharmaceutical applications, 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- is also explored in material science. Its conjugated system and electron-rich nature make it a candidate for organic electronics, such as OLEDs and photovoltaic devices. Researchers are investigating its optical and electronic properties to develop next-generation semiconducting materials, a hot topic in renewable energy and sustainable technology discussions.

Safety and handling of 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- are critical considerations in laboratory settings. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during its use. The compound's stability under various conditions is well-documented, ensuring reliable performance in both research and industrial applications.

For those seeking to purchase or synthesize 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl-, it is available through specialized chemical suppliers and custom synthesis providers. Its CAS No. 219834-82-9 serves as a unique identifier for procurement and regulatory compliance. As demand for tailored heterocyclic compounds rises, this molecule remains a staple in the toolkit of chemists and researchers worldwide.

In summary, 1H-Pyrrolo[3,2-c]pyridine, 7-bromo-2,3-dihydro-1-methyl- (CAS No. 219834-82-9) exemplifies the intersection of pharmaceutical innovation and advanced materials. Its multifaceted applications, from drug discovery to optoelectronics, underscore its importance in modern scientific endeavors. As the scientific community continues to explore its potential, this compound will likely remain a subject of intense study and development.